Cas no 143157-22-6 (2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate)

• Product Name: 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate
• CAS No: 143157-22-6
• MF: C₁₉H₁₆F₂O₆
• MW: 378.323553085327
• CID: 64752
• PubChem ID: 11760620
• Update Time: 2025-07-18

2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Deoxy-2,2-difluoro-D-ribofuranose-3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-alpha-D-erythro-pentofuranose 3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate
• 2-DEOXY-2,2-DIFLUORO-D-RIBOFURANOSE-3,5-DI BENZOATE-1-METHANE SULFONATE
• ((2R,3R)-3-(benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate
• 2-deoxy-2,2-difluoro-D-ribofuranose-3,5-dibenzoate(T7)
• 2-deoxy-2,2-difluoro-D-ribofuranose-3,5-dibenzoates
• 3,5-Di-O-benzoyl-2,2-difluoro-2-deoxyribose
• 3,5-Di-O-benzoyl-2-deoxy-2,2-difluoro-D-ribofuranose
• a-D-erythro-Pentofuranose,2-deoxy-2,2-difluoro-,3,5-dibenzoate
• 1173824-58-2
• (2R,3R)-2-((benzoyloxy)methyl)-4,4-difluoro-5-hydroxyoxolan-3-yl benzoate
• 2-Deoxy-2,2-difluoro-D-ribofuranose-3,5-di benzoate
• AMY38960
• 143157-22-6
• C19H16F2O6
• BS-49631
• C90219
• 2-deoxy-2,2-difluoro-D-erythro-Pentofuranose-3,5-dibenzoate
• CS-0441822
• SCHEMBL1030464
• [(2R,3R)-3-benzoyloxy-4,4-difluoro-5-hydroxyoxolan-2-yl]methyl benzoate
• AKOS015911107
• [(2R,3R)-3-(BENZOYLOXY)-4,4-DIFLUORO-5-HYDROXYOXOLAN-2-YL]METHYL BENZOATE
• (2R,3R)-2-[(benzoyloxy)methyl]-4,4-difluoro-5-hydroxyoxolan-3-yl benzoate
• AKOS005259594
• D-erythro-Pentofuranose, 2-deoxy-2,2-difluoro-, 3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-d-erythropentofuranose 3,5-dibenzoate

• Inchi： 1S/C19H16F2O6/c20-19(21)15(27-17(23)13-9-5-2-6-10-13)14(26-18(19)24)11-25-16(22)12-7-3-1-4-8-12/h1-10,14-15,18,24H,11H2/t14-,15-,18?/m1/s1
• InChI Key： PRZDMMRKPZAYHW-QOYAAKSSSA-N
• SMILES： FC1(C(O)O[C@H](COC(C2C=CC=CC=2)=O)[C@H]1OC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 378.09100
• Monoisotopic Mass: 378.09149455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 495.925°C at 760 mmHg
• Flash Point: 253.726°C
• Refractive Index: 1.579
• PSA: 82.06000
• LogP: 2.42150

2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate

Introduction to 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate (CAS No. 143157-22-6)

2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate, identified by the Chemical Abstracts Service Number (CAS No.) 143157-22-6, is a specialized carbohydrate derivative with significant applications in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of fluorinated sugars, which have garnered considerable attention due to their unique structural and functional properties. The introduction of fluorine atoms into the sugar backbone modifies its reactivity, solubility, and metabolic stability, making it a valuable scaffold for drug design and development.

The molecular structure of 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate consists of a ribofuranose core with modifications at the 2-position (deoxy and difluoro substituents) and di-benzoate ester groups at the 3 and 5 positions. This configuration imparts enhanced lipophilicity and resistance to enzymatic degradation, which are critical attributes for pharmaceutical applications. The presence of two fluorine atoms at the 2-position significantly alters the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, fluorinated sugars have emerged as a promising class of pharmacophores in medicinal chemistry. Their ability to mimic natural sugars while offering improved pharmacokinetic profiles has made them attractive for developing novel therapeutic agents. For instance, fluorinated nucleoside analogs have been widely studied for their antiviral and anticancer properties. The compound 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate represents an advanced derivative that combines the structural benefits of fluorinated sugars with additional functional groups to enhance its potential as a drug candidate.

The synthesis of 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate involves multi-step organic transformations, including protection-deprotection strategies to selectively modify specific hydroxyl groups. The introduction of difluoromethyl groups at the 2-position is particularly challenging due to the high reactivity of fluorine-containing intermediates. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity in the final product.

One of the most compelling aspects of 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate is its potential as a building block for glycosidic linkages in drug molecules. The benzoate ester groups at the 3 and 5 positions provide reactive sites for further derivatization, allowing chemists to attach various pharmacophoric moieties. This flexibility has enabled the development of novel glycoside-based drugs with improved bioavailability and target specificity. Recent studies have demonstrated its utility in designing inhibitors targeting bacterial glycosidases, which are essential enzymes in bacterial cell wall biosynthesis.

Advances in computational chemistry have further enhanced the understanding of how 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate interacts with biological targets. Molecular modeling studies have revealed that its fluorinated sugar moiety can effectively engage with hydrophobic pockets in enzymes and receptors, while the benzoate groups contribute to hydrogen bonding networks. These insights have guided rational drug design efforts aimed at optimizing binding affinity and selectivity.

The pharmaceutical industry has shown increasing interest in fluorinated carbohydrates due to their potential as prodrugs or lead compounds for therapeutic intervention. For example, fluoro-sugars derived from ribofuranose have been explored as candidates for treating metabolic disorders by modulating glucose metabolism. The unique properties of 2-Deoxy-2,2-difluoro-D-erythro-ribofuranose-3,5-dibenzoate make it a promising candidate for such applications.

Recent clinical trials have begun to evaluate the efficacy of derivatives inspired by fluorinated sugars in treating various diseases. While 143157-22-6 itself may not be directly tested in humans yet, its structural features suggest potential therapeutic benefits similar to those observed with related compounds. The di-benzoate modification enhances stability against hydrolysis, ensuring prolonged circulation time once administered.

In conclusion,cas no143157226 represents a cutting-edge compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a fluorinated sugar core with benzoate ester groups—make it an ideal candidate for designing novel drugs targeting a wide range of diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated,cas no143157226 is poised to play a pivotal role in advancing therapeutic strategies across multiple disciplines.